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Compound of Interest

Compound Name: Bis(trans-cinnamic acid)anhydride

CAS No.: 538-56-7

Cat. No.: B1236190

Get Quote

Executive Summary & Core Directive
Bis(trans-cinnamic acid)anhydride (CAS: 21947-71-7) requires specific handling distinct

from standard organic acids.[1] Unlike its parent compound (trans-cinnamic acid), the

anhydride is moisture-sensitive and reactive.[1]

Immediate Operational Rule: NEVER dispose of Bis(trans-cinnamic acid)anhydride down

laboratory drains.[1]

Reason 1 (Chemical): It hydrolyzes to form trans-cinnamic acid, which has very low water

solubility (~0.4 g/L).[1] This causes immediate precipitation, resulting in severe plumbing

blockages.[1]

Reason 2 (Regulatory): It is an irritant and chemically reactive species, classified as

hazardous chemical waste under RCRA and EU regulations.[1]

Hazard Intelligence & Reactivity Profile
To dispose of this chemical safely, you must understand its "lifecycle" in the waste stream.
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Property Specification Operational Implication

CAS Number 21947-71-7
Use for waste labeling and

inventory tracking.[1]

Physical State Solid (White/Off-white powder)
Dust explosion hazard if

dispersed in air.[1]

Reactivity Moisture Sensitive
Hydrolyzes to trans-cinnamic

acid (CAS 140-10-3).[1]

GHS Classification Irritant (Skin/Eye/Resp)

H315, H319, H335.[1][2] Full

PPE (Nitrile gloves, goggles)

required.[1]

Flash Point >110°C (Estimated)

Combustible but not

Flammable (unless in solvent).

[1]

The Hydrolysis Trap
When Bis(trans-cinnamic acid)anhydride contacts water, the following reaction occurs:

[1]

Why this matters for disposal: While the reaction is not violently exothermic (unlike acetic

anhydride), it generates a solid precipitate.[1] If this happens inside a mixed waste container, it

can form a sludge that is difficult to pump or incinerate, leading to surcharges from waste

vendors.[1]

Operational Disposal Protocols
A. Solid Waste (Pure Substance)
Best for: Expired reagents, excess solid product.[1]

Segregation: Do not mix with oxidizing agents (e.g., permanganates, nitrates) or strong

bases.[1]

Packaging: Place the solid material in a wide-mouth high-density polyethylene (HDPE) jar.
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Labeling: Label as "Hazardous Waste - Solid - Irritant." Explicitly list "Bis(trans-cinnamic
acid)anhydride."[1]

Secondary Containment: If the original bottle is old or brittle, place the entire bottle into a

larger clear plastic bag (Ziploc type) before placing it in the waste drum.

B. Liquid Waste (Reaction Mixtures)
Best for: Mother liquors, filtrates, or dissolved reagents.[1]

Critical Decision: Is the solvent Halogenated or Non-Halogenated?

Solvent Compatibility: Ensure the anhydride is dissolved.[1]

Quenching (Optional but Recommended): If the waste stream contains alcohols

(methanol/ethanol), the anhydride will slowly convert to the corresponding ester (e.g., ethyl

cinnamate).[1] This is a safe, stable transformation.[1]

Waste Stream:

Non-Halogenated: (e.g., Toluene, Ethyl Acetate, Ethanol).[1] Dispose in the standard

"Organic Solvents" drum.[1]

Halogenated: (e.g., DCM, Chloroform).[1] Dispose in "Halogenated Waste."[1]

The "No-Water" Rule: Do not pour anhydride solutions into a waste container that is primarily

aqueous or contains basic aqueous solutions (like NaOH washes).[1] This risks pressure

buildup and precipitation.[1]

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for safe disposal, ensuring compliance and

preventing physical blockages.
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Figure 1: Decision tree for the segregation and disposal of Bis(trans-cinnamic
acid)anhydride waste streams.[1]

Emergency Contingencies: Spills
In the event of a benchtop or floor spill, follow this Self-Validating Cleanup Protocol:

Isolate: Evacuate the immediate area to prevent dust inhalation.[1]
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PPE: Don nitrile gloves, safety goggles, and a lab coat.[1] If powder is airborne, use an N95

or P100 respirator.[1]

Containment (Dry Spill):

Do not add water.[1]

Gently sweep the powder into a dust pan or use a HEPA vacuum.[1]

Place collected material into a solid waste container.[1]

Decontamination (Wet Wipe):

After removing the bulk solid, wipe the surface with a paper towel soaked in Ethanol or

Isopropanol.

Why Alcohol? It dissolves the anhydride and any hydrolyzed acid better than water,

preventing sticky residue.[1]

Follow with a soap and water wash.[1][2]

Disposal of Debris: All contaminated paper towels must go into the Solid Hazardous Waste

bin, not the regular trash.

Regulatory Compliance
US EPA (RCRA)[1][4]

Classification: Not specifically P-listed or U-listed.

Characteristic: Likely falls under D001 (Ignitable) if in flammable solvent, or general

"Hazardous Waste" due to toxicity/irritation characteristics depending on state interpretation.

[1]

Best Practice: Manage as "Non-Halogenated Organic Waste" or "Lab Pack" for incineration.

[1]

European Waste Catalogue (EWC)[1]
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Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.[1]

Disposal Route: High-temperature incineration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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